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Comparison of Fundamental Properties

The table below summarizes the key physical and thermochemical properties for these two compounds. Note

that "NIST" indicates experimentally derived or critically evaluated data, while "Joback Calculated"

indicates values predicted by a thermodynamic estimation method [1] [2] [3].

Property 2-Methoxypentane (C₆H₁₄O) 2-Ethoxypentane (C₇H₁₆O)

Molecular Weight (g/mol) 102.177 [1] 116.2013 [3]

Boiling Point (°C/K) Not explicitly given (Data available
from 170 K to 536.9 K) [1]

104.35 °C / 377.50 K [2]

Critical Temperature (K) Recommendations available [1] 549.69 (Joback Calculated) [2]

Critical Pressure (kPa) Recommendations available [1] 2773.00 (Joback Calculated)

[2]

Enthalpy of Vaporization
(kJ/mol)

Data available as function of

temperature [1]

33.20 (Joback Calculated) [2]
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Property 2-Methoxypentane (C₆H₁₄O) 2-Ethoxypentane (C₇H₁₆O)

Standard Enthalpy of
Formation (gas, kJ/mol)

Data available [1] -325.31 (Joback Calculated)
[2]

Data Source Type Critically evaluated experimental data
[1]

Mix of experimental (NIST) and
estimated data [2]

Experimental Data and Methodologies

The search results indicate that high-quality experimental data is available, particularly for 2-

Methoxypentane, but do not contain the step-by-step protocols used to obtain them.

For 2-Methoxypentane: The NIST Web Thermo Tables (WTT) provide a comprehensive set of

critically evaluated recommendations based on experimental data points [1]. This means the data
have been assessed for accuracy and reliability by experts. The properties were likely determined

using established thermophysical measurement techniques, such as calorimetry for enthalpy
measurements and vibrating-tube densitometers for density [1].

For 2-Ethoxypentane: The data from the NIST Chemistry WebBook is also a reliable source.
However, some key properties, like the critical temperature and pressure, are listed as calculated

using the Joback method, which is a group-contribution technique for estimation [2].

Application Considerations for Researchers

When selecting one of these compounds for research or development, consider the following practical

aspects derived from their properties:

Volatility and Separation: 2-Ethoxypentane has a higher molecular weight and boiling point than 2-

Methoxypentane. This suggests that 2-Methoxypentane is more volatile, which could be a critical
factor in processes like solvent removal or distillation.

Solvent Properties: While not directly covered in the search results, the longer ethyl chain in 2-
Ethoxypentane would make it slightly less polar and more lipophilic than 2-Methoxypentane. This

can influence solubility, extraction efficiency, and miscibility with other solvents in a reaction mixture.
Data Reliability: For quantitative modeling and process design, the critically evaluated data for 2-

Methoxypentane from NIST WTT offers a higher degree of confidence [1]. The reliance on estimated
parameters for 2-Ethoxypentane may introduce more uncertainty in predictions [2].
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Structural and Logical Relationships

The core difference between these molecules is the length of the alkoxy chain. The following diagram

illustrates this relationship and its impact on their properties.
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vs-2-methoxypentane-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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